Cas no 2655-84-7 (1-Bromo-3-ethoxybenzene)

• Product Name: 1-Bromo-3-ethoxybenzene
• CAS No: 2655-84-7
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00274287
• CID: 43294
• PubChem ID: 75867
• Update Time: 2025-11-02

1-Bromo-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromophenetole
• 1-Bromo-3-ethoxybenzene
• 3-Bromoethoxybenzene
• 1-bromo-3-ethoxy-benzene
• 3-Bromo-ethoxy benzene
• 3-Bromophenyl ethyl ether
• 3-ethoxybromobenzene
• Benzene,1-bromo-3-ethoxy
• M-BROMOPHENETOLE
• m-ethoxyphenyl bromide
• Phenetole,m-bromo
• m-Bromphenetol
• Z53833934
• BP-21285
• MS-20672
• A818507
• SY049073
• 1-Bromo-3-ethoxybenzene #
• SCHEMBL1203917
• Benzene, 1-bromo-3-ethoxy-
• FT-0615237
• EINECS 220-186-9
• AM61450
• 1-bromo-3-ethoxy-benzene;3-BROMOPHENETOLE
• CS-W015570
• EN300-105078
• NS00028136
• DTXSID00181126
• AKOS000187944
• B2062
• InChI=1/C8H9BrO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H
• Phenetole, m-bromo-
• 3-Bromophenetole, 97%
• J-016474
• MFCD00274287
• 2655-84-7
• (3-bromophenyl) methyl methyl ether
• STL557441
• DB-067643
• BBL103631

• MDL： MFCD00274287
• Inchi： 1S/C8H9BrO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key： LQBMPJSTUHWGDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.481 g/mL at 25 °C(lit.)
• Boiling Point: 231°C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.548(lit.)
• PSA: 9.23000
• LogP: 2.84780
• Solubility: Not available

1-Bromo-3-ethoxybenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromo-3-ethoxybenzene

1-Bromo-3-ethoxybenzene (CAS No. 2655-84-7): Properties, Applications, and Market Insights

1-Bromo-3-ethoxybenzene (CAS No. 2655-84-7) is an aromatic organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. This halogenated ether derivative combines the reactivity of a bromine substituent with the stability of an ethoxy group, making it a versatile building block in modern organic synthesis.

The molecular structure of 1-bromo-3-ethoxybenzene features a benzene ring substituted at the 1- and 3-positions with bromine and ethoxy functional groups respectively. This specific arrangement gives the compound unique electronic properties that influence its reactivity in cross-coupling reactions, a topic of significant interest in current green chemistry research. Recent studies highlight its potential in Suzuki-Miyaura coupling reactions, which are crucial for creating complex molecular architectures in drug discovery programs.

In the pharmaceutical industry, 2655-84-7 serves as a key intermediate for synthesizing various active pharmaceutical ingredients (APIs). Its balanced lipophilicity, achieved through the combination of bromine and ethoxy groups, makes it particularly valuable in designing CNS-targeting compounds. Researchers are currently exploring its applications in developing novel neuroprotective agents, responding to growing market demand for treatments addressing neurodegenerative conditions.

The compound's physical properties include a molecular weight of 201.06 g/mol, boiling point of 230-232°C, and density of 1.36 g/cm³ at 25°C. These characteristics make 1-bromo-3-ethoxy benzene suitable for various industrial processes, particularly where moderate volatility and good solubility in organic solvents are required. Its stability under normal storage conditions has made it a preferred choice over more reactive alternatives in many synthetic pathways.

From a commercial perspective, the global market for bromoethoxybenzene derivatives has shown steady growth, driven by increasing R&D investments in specialty chemicals. Manufacturers are focusing on developing more efficient production methods for CAS 2655-84-7, with particular attention to reducing environmental impact. Recent advancements in catalytic bromination techniques have significantly improved the sustainability profile of this important chemical intermediate.

Quality control standards for 1-bromo-3-ethoxybenzene typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Analytical methods such as GC-MS and HPLC are commonly employed to verify the compound's identity and purity. These rigorous specifications ensure its suitability for sensitive applications in medicinal chemistry and advanced material science.

Emerging applications of 2655-84-7 include its use in organic electronic materials, particularly in the development of novel charge-transport materials for OLED devices. The compound's ability to modify electronic properties through its substituents makes it valuable in this cutting-edge field. Researchers are also investigating its potential in creating liquid crystal compounds for display technologies.

Safety considerations for handling 1-bromo-3-ethoxybenzene include standard organic chemical precautions—proper ventilation, chemical-resistant gloves, and eye protection. The compound should be stored in tightly sealed containers away from strong oxidizers. While not classified as highly hazardous, appropriate industrial hygiene practices should always be followed when working with this material.

The synthesis of 1-bromo-3-ethoxy benzene typically involves the bromination of 3-ethoxybenzene using bromine or N-bromosuccinimide under controlled conditions. Recent process optimizations have focused on improving atom economy and reducing waste generation, aligning with the principles of sustainable chemistry. These improvements have made the production process more cost-effective while maintaining high product quality.

Looking ahead, the demand for CAS 2655-84-7 is expected to grow in parallel with advancements in pharmaceutical research and specialty materials development. Its unique combination of reactivity and stability continues to make it a valuable tool for chemists working on complex molecular syntheses. As synthetic methodologies evolve, particularly in the area of transition metal-catalyzed reactions, the importance of this versatile intermediate is likely to increase further.